Cas no 866152-30-9 ((2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile)

• Product Name: (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile
• CAS No: 866152-30-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5264739
• Update Time: 2025-07-01

(2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile
• Benzenepropanenitrile, α-[(dimethylamino)methylene]-4-(4-ethylphenoxy)-β-oxo-

• Inchi： 1S/C20H20N2O2/c1-4-15-5-9-18(10-6-15)24-19-11-7-16(8-12-19)20(23)17(13-21)14-22(2)3/h5-12,14H,4H2,1-3H3
• InChI Key： ORYFTHBLMAMNJS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC2C=CC(CC)=CC=2)=CC=1)(=O)C(C#N)=CN(C)C

Additional information on (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile

Chemical Profile of (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile (CAS No. 866152-30-9)

Introducing the compound (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile, identified by its CAS number 866152-30-9, a molecule of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile consists of a conjugated system with a nitrile group and multiple aromatic rings, which contribute to its unique electronic and steric properties. The presence of a dimethylamino group at the third position and a benzoyl moiety attached to an ethylphenoxy group at the second position enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an amine group, aromatic rings, and a nitrile functionality suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its possible role in modulating various biological pathways.

One of the most compelling aspects of (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile is its versatility as a building block in drug design. The conjugated system allows for easy functionalization, enabling the synthesis of derivatives with tailored properties. Such derivatives could be explored for their potential therapeutic effects in areas such as oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. The presence of multiple aromatic rings in (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile suggests that it may exhibit π-stacking interactions with biological targets, which could be exploited to enhance binding affinity. Additionally, the nitrile group can participate in hydrogen bonding or other non-covalent interactions, further influencing its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the capabilities of contemporary organic chemistry.

In the context of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and developing next-generation therapeutics. The structural complexity of (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile makes it an attractive candidate for further investigation. Its potential to interact with multiple targets simultaneously could lead to synergistic effects, improving therapeutic outcomes.

The compound's electronic properties, influenced by its conjugated system, also make it a candidate for applications beyond traditional pharmaceuticals. For instance, it could be explored in materials science for its potential use in organic electronics or as a precursor for more complex functional materials. This interdisciplinary approach underscores the broad utility of molecules like this one.

Ethical considerations are paramount in chemical research, particularly when dealing with compounds that have potential therapeutic applications. Ensuring that research is conducted responsibly and with consideration for environmental impact is essential. The development of methodologies that minimize waste and reduce hazardous byproducts aligns with these ethical principles.

The future direction of research on (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile will likely involve both computational modeling and experimental validation. By leveraging computational tools, researchers can predict how this compound might interact with biological targets at an atomic level. These predictions can then be tested through wet-lab experiments, providing a robust framework for understanding its pharmacological properties.

In conclusion, (2E)-3-(dimethylamino)-2-[(E)-4-(4-ethylphenoxy)benzoyl]prop-2-enenitrile (CAS No. 866152-30-9) represents a promising molecule with significant potential in pharmaceutical research. Its complex structure and versatile reactivity make it an excellent candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative therapeutics.